2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid

• IUPAC Name: 2-[(3-chloro-2-methylbenzoyl)-methylamino]butanoic acid
• InChI: InChI=1S/C13H16ClNO3/c1-4-11(13(17)18)15(3)12(16)9-6-5-7-10(14)8(9)2/h5-7,11H,4H2,1-3H3,(H,17,18)
• InChI Key: NCJIBCLEKCWJKM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)O)N(C)C(=O)C1=C(C(=CC=C1)Cl)C
• Molecular Formula: C13H16ClNO3
• Molecular Weight: 269.72 g/mol

Description

2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid is an organic compound that features a chlorinated benzoyl group attached to a butanoic acid backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid typically involves the reaction of 3-chloro-2-methylbenzoic acid with butanoic acid derivatives under specific conditions. One common method involves the use of coupling reagents to facilitate the formation of the amide bond between the benzoyl and butanoic acid moieties .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow reactors and automated synthesis systems to streamline the production process .

Chemical Reactions Analysis

Types of Reactions

2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce the compound to simpler forms or alter its functional groups.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems and its role in metabolic pathways.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 3-Chloro-2-methylbenzoic acid
• 2-Methyl-3-chlorobenzoic acid
• 3-Chloro-2-methylbenzoyl chloride

Uniqueness

2-[(3-Chloro-2-methylbenzoyl)-methylamino]butanoic acid is unique due to its specific structure, which combines a chlorinated benzoyl group with a butanoic acid backbone.